4-fluoro-N-(2-(4-methyl-2-(m-tolyl)thiazol-5-yl)ethyl)benzenesulfonamide
Description
4-fluoro-N-(2-(4-methyl-2-(m-tolyl)thiazol-5-yl)ethyl)benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. The compound is a sulfonamide derivative that exhibits promising pharmacological properties, making it a valuable tool for researchers in the field of medicinal chemistry.
Scientific Research Applications
Antimicrobial Properties
Thiazoles exhibit potent antimicrobial effects. Researchers have explored derivatives of this scaffold for their ability to combat bacterial, fungal, and viral infections. For instance, sulfathiazole is an antimicrobial drug that contains a thiazole ring. Investigating the antimicrobial potential of our compound could provide valuable insights for drug development .
Anti-Inflammatory Activity
Thiazole derivatives have been studied for their anti-inflammatory properties. In a study by Rostom et al. (2009), polysubstituted thiazole derivatives were evaluated for their anti-inflammatory activity using formalin-induced paw edema. Understanding the anti-inflammatory mechanisms of our compound could contribute to therapeutic advancements .
Antitumor and Cytotoxic Effects
Thiazoles have shown promise as antitumor agents. Gulsory and Guzeldemirci (2007) synthesized a series of [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides and assessed their cytotoxicity on human tumor cell lines. Investigating the cytotoxic potential of our compound may reveal novel avenues for cancer treatment .
Neuroprotective Properties
Thiazoles have been investigated for their neuroprotective effects. While specific studies on our compound are lacking, exploring its impact on neuronal health and potential neuroprotective mechanisms could be valuable .
Antiviral Activity
Given the antiviral properties of thiazoles, it’s worth examining whether our compound exhibits any antiviral effects. Compounds like Ritonavir (an antiretroviral drug) contain thiazole moieties, emphasizing their relevance in antiviral therapy .
Other Applications
Beyond the mentioned fields, thiazoles have been explored for their antioxidant, diuretic, and anticonvulsant properties. Investigating these aspects for our compound could uncover additional therapeutic applications .
properties
IUPAC Name |
4-fluoro-N-[2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19FN2O2S2/c1-13-4-3-5-15(12-13)19-22-14(2)18(25-19)10-11-21-26(23,24)17-8-6-16(20)7-9-17/h3-9,12,21H,10-11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PDLYYJBOEGSOTL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NC(=C(S2)CCNS(=O)(=O)C3=CC=C(C=C3)F)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19FN2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-N-(2-(4-methyl-2-(m-tolyl)thiazol-5-yl)ethyl)benzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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